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Introduction
Agastache rugosa, commonly known as Korean mint, is a perennial plant belonging to the

Lamiaceae family, native to East Asia.[1] It has a long history of use in traditional medicine to

treat conditions such as nausea, vomiting, and fungal infections.[2] The plant is rich in various

bioactive compounds, including flavonoids, phenolic acids, and essential oils.[1][3] Among

these, tilianin, a flavonoid glycoside, is a principal active constituent known for its anti-

inflammatory, antioxidant, and cardioprotective properties.[4][5][6] This document provides a

detailed protocol for the efficient extraction of tilianin from the aerial parts of Agastache rugosa

using ionic liquid-based ultrasound-assisted extraction (ILUAE), a green and highly efficient

extraction technique.

Experimental Workflow
The following diagram illustrates the key stages of the ultrasound-assisted extraction and

subsequent analysis of tilianin from Agastache rugosa.

Start: Dried Agastache rugosa
Sample Preparation:
- Grind aerial parts

- Sieve through 90-mesh

Ultrasound-Assisted Extraction:
- Add IL-Methanol Solution

- Sonicate for 30 min

Solid-Liquid Ratio:
1:100 Separation:

- Centrifuge to obtain supernatant
Filtration:

- Pass through 0.22 µm membrane
HPLC Analysis:

- Quantify Tilianin concentration End: Quantitative Data
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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